Cas no 1899172-45-2 (3-(2-bromo-5-methylphenyl)prop-2-en-1-amine)

• Product Name: 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine
• CAS No: 1899172-45-2
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6138282
• PubChem ID: 117324683
• Update Time: 2025-06-12

3-(2-bromo-5-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine
• 1899172-45-2
• EN300-1908250

• Inchi： 1S/C10H12BrN/c1-8-4-5-10(11)9(7-8)3-2-6-12/h2-5,7H,6,12H2,1H3/b3-2+
• InChI Key： ZUYROVZQVGBRFE-NSCUHMNNSA-N
• SMILES： BrC1=CC=C(C)C=C1/C=C/CN

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine

Introduction to 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine (CAS No. 1899172-45-2)

3-(2-bromo-5-methylphenyl)prop-2-en-1-amine, with the CAS number 1899172-45-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and an amine functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine is composed of a 2-bromo-5-methylphenyl moiety attached to a propenylamine chain. The presence of the bromine atom and the methyl group on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These features make it an attractive candidate for the development of novel therapeutic agents.

In recent years, 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use as a building block in the synthesis of small molecules targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent activity against various enzymes and receptors, making them promising candidates for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A key aspect of the research on 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine is its synthetic accessibility. The compound can be synthesized through well-established organic reactions, such as Suzuki coupling and Grignard reactions, which allow for efficient and scalable production. This synthetic flexibility enables chemists to introduce a wide range of functional groups and modifications, thereby expanding its utility in drug design and development.

Beyond its role as a synthetic intermediate, 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine has also been investigated for its intrinsic biological properties. Preliminary studies have indicated that the compound itself may possess certain pharmacological activities, including anti-inflammatory and antioxidant effects. These findings suggest that further exploration of its biological profile could lead to the discovery of new therapeutic leads.

In addition to its potential therapeutic applications, 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine has been used in academic research to probe fundamental chemical and biological processes. For example, it has been employed in studies aimed at understanding the mechanisms of enzyme inhibition and receptor activation. The insights gained from these investigations can inform the design of more effective drugs and provide a deeper understanding of disease mechanisms.

The safety profile of 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine is another important consideration in its development as a pharmaceutical agent. Initial toxicological studies have shown that the compound exhibits low toxicity at relevant concentrations, although further evaluation is necessary to fully assess its safety in humans. This favorable safety profile makes it an attractive candidate for preclinical and clinical testing.

In conclusion, 3-(2-bromo-5-methylphenyl)prop-2-en-1-amine (CAS No. 1899172-45-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and preliminary biological activities make it an important molecule for further investigation. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the development of innovative therapeutic strategies.